Cas no 156-60-5 ((E)-1,2-Dichloroethene (stabilized with MEHQ))

• Product Name: (E)-1,2-Dichloroethene (stabilized with MEHQ)
• CAS No: 156-60-5
• MF: C₂H₂Cl₂
• MW: 96.9432787895203
• MDL: MFCD00062942
• CID: 82071
• PubChem ID: 24863009
• Update Time: 2026-05-14

(E)-1,2-Dichloroethene (stabilized with MEHQ) Chemical and Physical Properties

Names and Identifiers

• trans-1,2-Dichloroethylene
• trans-dichloroethylene
• trans-1,2-Dichloroethylene (stabilized with MEHQ)
• trans-1,2-Dichloroethylen
• (E)-1,2-Dichloroethene
• trans-1,2-Dichloroethene
• trans-1,2-Dichloroethene solution
• trans-1,2-Dichloroetheneneat
• trans-1,2-Dichloroethylene Standard
• trans-1,2-Dichloroethylene,stabilized
• trans-Acetylene Dichloride (stabilized with MEHQ)
• (e)-1,2-dichloroethylene
• r1130t
• hcc1130t
• trans-DCE
• trans-1.2-Dich
• trans-Dichlorethen
• rcrawastenumberu079
• 1,2-dichloro-ethylen
• (E)-1,2-Dichlorethen
• 2-dichloro-(e)-ethen
• 2-dichloro- (e)-ethen
• (E)-CHCl=CHCl
• trans-Acetylene dichloride
• 1,2-trans-Dichloroethylene
• Ethene, 1,2-dichloro-, (1E)-
• 1,2-Dichloroethylene
• Acetylene dichloride
• Dioform
• Ethene, 1,2-dichloro-, (E)-
• 1,2-Dichloroethene
• sym-Dichloroethylene
• RCRA waste number U079
• HCC 1130t
• R 1130t
• Ethylene, 1,2-dichloro-, trans-
• Ethylene, 1,2-dichloro-
• Ethylene, 1,2-dichloro-, (E)-
• 1,2-Dichloroethene, trans-
• 1,2
• (E)-1,2-Dichloroethene (stabilized with MEHQ)

• MDL： MFCD00062942
• Inchi： 1S/C2H2Cl2/c3-1-2-4/h1-2H/b2-1+
• InChI Key： KFUSEUYYWQURPO-OWOJBTEDSA-N
• SMILES： Cl/C(/[H])=C(\[H])/Cl
• BRN： 1420761

Computed Properties

• Exact Mass: 95.95340
• Monoisotopic Mass: 95.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 19.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless liquid with chloroform like odor.
• Density: 1.257 g/mL at 25 °C(lit.)
• Melting Point: −50 °C (lit.)
• Boiling Point: 48°C
• Flash Point: Fahrenheit: 42.8 ° f
  Celsius: 6 ° c
  
• Refractive Index: n20/D 1.446(lit.)
• Water Partition Coefficient: Miscible with ethanol, ethyl ether, acetone, benzene and chloroform. Immiscible with water.
• Stability/Shelf Life: Incompatible with oxidizing agents, bases. Stable, but may decompose on exposure to air, moisture or light. Highly flammable.
• PSA: 0.00000
• LogP: 1.93520
• Sensitiveness: Sensitive to light and humidity
• Solubility: Slightly soluble in water. It can be miscible with ethanol, ether and other organic solvents.
• Merck: 92
• Vapor Pressure: 5.16 psi ( 20 °C)
• Color/Form: 200 μg/mL in methanol

(E)-1,2-Dichloroethene (stabilized with MEHQ) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H332,H412
• Warning Statement： P210,P273
• Hazardous Material transportation number：UN 1150 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-20-52/53
• Safety Instruction： 7-16-29-61-45-36/37
• RTECS：KV9400000
• Hazardous Material Identification：
• Storage Condition：The warehouse shall be ventilated and dry at low temperature, loaded and unloaded lightly, and stored separately from oxidants and acids
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R20; R52/53
• Explosive Limit：12.8%
• HazardClass：3
• PackingGroup：II
• Toxicity：LD50 in rats (ml/kg): 1.0 orally; 60 i.p.; in mice (ml/kg): 3.2 i.p. (Freundt)
• TSCA：Yes

Related Categories

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